4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one
4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
618873-44-2
VCID:
VC0384899
InChI:
InChI=1S/C25H24N2O4/c1-15-14-19(26-31-15)27-21(16-10-12-18(13-11-16)25(2,3)4)20(23(29)24(27)30)22(28)17-8-6-5-7-9-17/h5-14,21,28H,1-4H3/b22-20+
SMILES:
CC1=CC(=NO1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C
Molecular Formula:
C25H24N2O4
Molecular Weight:
416.5g/mol
4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 618873-44-2
Main Products
VCID: VC0384899
Molecular Formula: C25H24N2O4
Molecular Weight: 416.5g/mol
CAS No. | 618873-44-2 |
---|---|
Product Name | 4-Benzoyl-5-(4-tert-butylphenyl)-3-hydroxy-1-(5-methyl-3-isoxazolyl)-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C25H24N2O4 |
Molecular Weight | 416.5g/mol |
IUPAC Name | (4E)-5-(4-tert-butylphenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C25H24N2O4/c1-15-14-19(26-31-15)27-21(16-10-12-18(13-11-16)25(2,3)4)20(23(29)24(27)30)22(28)17-8-6-5-7-9-17/h5-14,21,28H,1-4H3/b22-20+ |
Standard InChIKey | IXBTVVYFIXFCKZ-LSDHQDQOSA-N |
Isomeric SMILES | CC1=CC(=NO1)N2C(/C(=C(/C3=CC=CC=C3)\O)/C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C |
SMILES | CC1=CC(=NO1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C |
Canonical SMILES | CC1=CC(=NO1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)C(C)(C)C |
PubChem Compound | 5915326 |
Last Modified | Nov 11 2021 |
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